17,21-dihydroxypregn-4-ene-3,20-dione 17,21-di(acetate)
17,21-dihydroxypregn-4-ene-3,20-dione 17,21-di(acetate)
Brand Name:
Vulcanchem
CAS No.:
1807-15-4
VCID:
VC0167493
InChI:
InChI=1S/C25H34O6/c1-15(26)30-14-22(29)25(31-16(2)27)12-9-21-19-6-5-17-13-18(28)7-10-23(17,3)20(19)8-11-24(21,25)4/h13,19-21H,5-12,14H2,1-4H3/t19-,20+,21+,23+,24+,25+/m1/s1
SMILES:
CC(=O)OCC(=O)C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)OC(=O)C
Molecular Formula:
C25H34O6
Molecular Weight:
430.5 g/mol
17,21-dihydroxypregn-4-ene-3,20-dione 17,21-di(acetate)
CAS No.: 1807-15-4
Main Products
VCID: VC0167493
Molecular Formula: C25H34O6
Molecular Weight: 430.5 g/mol
| CAS No. | 1807-15-4 |
|---|---|
| Product Name | 17,21-dihydroxypregn-4-ene-3,20-dione 17,21-di(acetate) |
| Molecular Formula | C25H34O6 |
| Molecular Weight | 430.5 g/mol |
| IUPAC Name | [2-[(8R,9S,10R,13S,14S,17R)-17-acetyloxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C25H34O6/c1-15(26)30-14-22(29)25(31-16(2)27)12-9-21-19-6-5-17-13-18(28)7-10-23(17,3)20(19)8-11-24(21,25)4/h13,19-21H,5-12,14H2,1-4H3/t19-,20+,21+,23+,24+,25+/m1/s1 |
| Standard InChIKey | IASNEQDWRXBECK-IHKKISOYSA-N |
| Isomeric SMILES | CC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C)OC(=O)C |
| SMILES | CC(=O)OCC(=O)C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)OC(=O)C |
| Canonical SMILES | CC(=O)OCC(=O)C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)OC(=O)C |
| PubChem Compound | 102165 |
| Last Modified | Nov 11 2021 |
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